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Ethyl 2-amino-5-methylthiophene-

3-carboxylate

Cat. No.: B1277848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-amino-5-methylthiophene-3-carboxylate is a polysubstituted aminothiophene that

serves as a crucial building block in organic synthesis. Its unique molecular architecture,

featuring a thiophene core with amino and ethyl carboxylate functionalities, makes it a versatile

precursor for the synthesis of a wide array of heterocyclic compounds. This guide provides a

comprehensive overview of its chemical properties, synthesis, and significant applications, with

a particular focus on its role in the development of pharmacologically active molecules.

Detailed experimental protocols and quantitative data are presented to facilitate its practical

application in a research and development setting.

Chemical and Physical Properties
Ethyl 2-amino-5-methylthiophene-3-carboxylate is a light yellow solid at room temperature.

The presence of the amino group and the ester functionality allows for a variety of chemical

modifications, making it a valuable intermediate in synthetic chemistry. Its stability and

lipophilicity are enhanced by the methyl group on the thiophene ring.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₈H₁₁NO₂S

Molecular Weight 185.24 g/mol

CAS Number 4815-32-1

Appearance
White to light yellow

powder/crystal

Melting Point 47.0 to 51.0 °C

Purity >98.0% (GC)

Table 2: Spectroscopic Data

Spectroscopy Data Reference

¹H-NMR (400 MHz, CDCl₃)

δ 1.33 (t, 3H, J = 7.2 Hz), 2.26

(d, 3H, J = 1.2 Hz), 4.25 (q,

2H, J = 7.2 Hz), 5.76 (br. s,

2H), 6.61 (q, 1H, J = 1.2 Hz)

IR (KBr, cm⁻¹)
3422, 3306 (NH), 1681 (C=O),

1589 (NH), 1331 (C-N)

Synthesis
The most common and well-established method for synthesizing Ethyl 2-amino-5-
methylthiophene-3-carboxylate is the Gewald reaction. This one-pot, multi-component

reaction involves the condensation of a ketone or aldehyde with an α-cyanoester in the

presence of elemental sulfur and a basic catalyst.

The Gewald Reaction
The Gewald reaction offers a straightforward and efficient route to polysubstituted 2-

aminothiophenes. The reaction mechanism begins with a Knoevenagel condensation between

the ketone (in this case, propionaldehyde, which will form the 5-methyl group after reaction and
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tautomerization) and the α-cyanoester (ethyl cyanoacetate). This is followed by the addition of

elemental sulfur and subsequent cyclization to form the thiophene ring.

Knoevenagel Condensation
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Sulfur Adduct
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Click to download full resolution via product page

Caption: The Gewald reaction mechanism for the synthesis of the title compound.

Experimental Protocol: Gewald Synthesis
This protocol is adapted from a representative procedure for the Gewald synthesis of Ethyl 2-
amino-5-methylthiophene-3-carboxylate.

Materials:

Propionaldehyde

Ethyl cyanoacetate

Elemental sulfur powder

Triethylamine

N,N-Dimethylformamide (DMF)

Ethyl acetate

Water
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Saturated saline solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a three-necked flask containing 100 mL of N,N-dimethylformamide (DMF), add ethyl

cyanoacetate (0.5 mol), sulfur powder (0.5 mol), and triethylamine (0.5 mol). Stir the mixture

until all solids are completely dissolved.

Slowly add a solution of propionaldehyde (0.55 mol) in a suitable solvent dropwise to the

reaction mixture. An exothermic reaction will naturally increase the internal temperature.

Heat the reaction mixture to and maintain it at 60°C with continuous stirring until the reaction

is complete (monitoring by TLC is recommended).

After the reaction is complete, cool the mixture and slowly pour it into water.

Extract the aqueous mixture with ethyl acetate.

Combine the organic phases and wash sequentially with water and a saturated saline

solution.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by

distillation under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography to yield Ethyl 2-amino-5-
methylthiophene-3-carboxylate.

Applications in Drug Development and Organic
Synthesis
Ethyl 2-amino-5-methylthiophene-3-carboxylate is a valuable intermediate in the synthesis

of various heterocyclic compounds with diverse biological activities. Its functional groups
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provide reactive sites for further chemical transformations, enabling the construction of more

complex molecular scaffolds.

Synthesis of Thienopyrimidines
A primary application of this compound is in the synthesis of thienopyrimidine derivatives.

Thienopyrimidines are a class of fused heterocyclic compounds that have garnered significant

attention in medicinal chemistry due to their wide range of pharmacological activities, including

anti-inflammatory, antimicrobial, and antiproliferative properties.

Ethyl 2-amino-5-methylthiophene-
3-carboxylate

Reaction with a suitable
reagent (e.g., nitrile)

Cyclization

Thienopyrimidine Derivative

Click to download full resolution via product page

Caption: General workflow for the synthesis of thienopyrimidines.

Other Applications
Beyond thienopyrimidines, this versatile building block is utilized in the development of:

Agrochemicals: It is used in the formulation of crop protection products.

Dyes and Polymers: Its thiophene structure is suitable for applications in materials science,

including the synthesis of dyes and conductive polymers.
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Enzyme Inhibitors: Researchers use this compound in studies involving enzyme inhibition to

gain insights into metabolic pathways.

Safety and Handling
Appropriate safety precautions should be taken when handling Ethyl 2-amino-5-
methylthiophene-3-carboxylate and the reagents used in its synthesis. It is advisable to work

in a well-ventilated fume hood and wear personal protective equipment, including gloves,

safety glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS) provided by the supplier.

Conclusion
Ethyl 2-amino-5-methylthiophene-3-carboxylate is a cornerstone intermediate in the field of

heterocyclic chemistry. Its straightforward synthesis via the Gewald reaction and the reactivity

of its functional groups make it an indispensable tool for medicinal chemists and materials

scientists. The continued exploration of its synthetic utility is expected to lead to the discovery

of novel compounds with significant therapeutic and technological potential.

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-amino-5-
methylthiophene-3-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277848#what-is-ethyl-2-amino-5-methylthiophene-
3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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